Cas no 887863-80-1 (9-(4-butylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-(4-butylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 887863-80-1
• MF: C₂₂H₂₉N₅O₂
• MW: 395.49796462059
• CID: 6318911
• PubChem ID: 16623775
• Update Time: 2025-10-16

9-(4-butylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 9-(4-butylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• AKOS016337198
• 9-(4-butylphenyl)-3-ethyl-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• Z241121836
• AKOS001404000
• F2582-0015
• 9-(4-butylphenyl)-3-ethyl-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
• 887863-80-1
• UPCMLD0ENAT5861213:001

• Inchi： 1S/C22H29N5O2/c1-5-7-8-16-9-11-17(12-10-16)26-13-15(3)14-27-18-19(23-21(26)27)24(4)22(29)25(6-2)20(18)28/h9-12,15H,5-8,13-14H2,1-4H3
• InChI Key： TVHCEXWLOQTCPX-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CC)=O)N=C1N(C3C=CC(CCCC)=CC=3)CC(C)CN12

Computed Properties

• Exact Mass: 395.23212518g/mol
• Monoisotopic Mass: 395.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 61.7Ų

Additional information on 9-(4-butylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Comprehensive Analysis of 9-(4-butylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 887863-80-1)

The compound 9-(4-butylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 887863-80-1) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique pyrimido[1,2-g]purine core, combined with substituted phenyl and alkyl groups, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly intrigued by its potential bioactivity and molecular interactions, which align with current trends in targeted therapy and small-molecule inhibitors.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in precision medicine and computational chemistry. The 9-(4-butylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione stands out due to its structural versatility, which allows for modifications to enhance its pharmacokinetic properties. This adaptability is crucial for addressing challenges in drug solubility and bioavailability, topics frequently searched by professionals in the field.

The synthetic pathway of this compound involves multi-step organic reactions, often leveraging catalyzed cross-coupling and cyclization techniques. These methods are widely discussed in academic forums, reflecting the growing interest in sustainable synthesis and green chemistry. Moreover, the compound's CAS No. 887863-80-1 serves as a critical identifier in patent databases and regulatory filings, emphasizing its commercial and scientific relevance.

From a mechanistic perspective, the pyrimido[1,2-g]purine scaffold is known to interact with enzyme active sites and receptor proteins, making it a valuable template for lead optimization. This aligns with the broader industry focus on structure-activity relationships (SAR) and fragment-based drug design. Researchers exploring 887863-80-1 often investigate its potential in neurodegenerative disease models or metabolic disorders, areas with high public and scientific engagement.

In addition to its pharmaceutical applications, 9-(4-butylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione has been studied for its photophysical properties. Its conjugated system suggests utility in organic electronics, such as OLEDs or sensors, a niche yet rapidly growing sector. This dual applicability underscores the compound's versatility and aligns with trending searches on multi-functional materials.

Regulatory and safety profiles of CAS No. 887863-80-1 are also critical discussion points. While not classified as hazardous, thorough toxicological assessments are recommended for any industrial or clinical use. This precaution reflects the broader shift toward responsible innovation and risk mitigation in chemical research, topics frequently queried in regulatory databases and safety guidelines.

In summary, 9-(4-butylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 887863-80-1) represents a compelling case study in modern chemical research. Its structural complexity, diverse applications, and alignment with industry trends make it a subject of ongoing exploration. As the scientific community continues to prioritize innovation and sustainability, compounds like this will remain at the forefront of interdisciplinary discovery.